3-Iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 3-iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H4F3IN2/c9-8(10,11)5-1-2-7-13-3-6(12)14(7)4-5/h1-4H
• InChI Key: YPZNIUMZMYZFLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2C=C1C(F)(F)F)I
• Molecular Formula: C8H4F3IN2
• Molecular Weight: 312.03 g/mol

Description

“3-Iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine” is a chemical compound with the CAS Number: 1233690-80-6. It has a molecular weight of 312.03. The compound is recognized as a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H4F3IN2/c9-8(10,11)5-1-2-7-13-3-6(12)14(7)4-5/h1-4H. This indicates the molecular structure of the compound.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not detailed in the retrieved data, imidazo[1,2-a]pyridines are known to undergo various chemical reactions.

Physical And Chemical Properties Analysis

“this compound” is a white solid. It should be stored at a temperature between 0-5°C.

Scientific Research Applications

• Structural Analysis and Molecular Interactions : The compound 2-Methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carbonitrile, closely related to 3-Iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine, exhibits interesting structural properties. In the crystal form, molecules of this compound are linked into infinite chains through hydrogen-bond interactions, which is significant for understanding molecular interactions and designing materials with specific properties (Fun et al., 2011).

• Phosphatidylinositol 3-Kinase Inhibition : Imidazo[1,2-a]pyridine analogues, similar to the compound , have been synthesized and evaluated as inhibitors of phosphatidylinositol 3-kinase (PI3K), a key enzyme in cell signaling pathways. These compounds maintain isoform selectivity but generally show less potency compared to their benzimidazole analogues (Gamage et al., 2019).

• Synthesis of Pharmaceutical Intermediates : The synthesis of 2-iodo-imidazo[1,2-a]pyridines, which includes compounds similar to this compound, is crucial for creating active pharmaceutical ingredients (APIs) used in drugs like saripidem and nicopidem (Dheer et al., 2016).

• Development of Novel Derivatives for Biological Screening : The imidazo[1,2-a]pyridine scaffold, to which this compound belongs, is noted for its potential in medicinal chemistry. Derivatives of this scaffold are being explored for a range of therapeutic applications, including anticancer, antimicrobial, and antiviral activities. This research is critical for the development of new drug candidates (Deep et al., 2016).

• Synthesis Techniques and Methodologies : Studies have also focused on the synthesis techniques of imidazo[1,2-a]pyridine derivatives. Methods such as Cu(I)-catalyzed double C–H amination and direct arylation using copper(I) catalysis have been developed to construct functionalized imidazo[1,2-a]pyridine core systems, which are significant for pharmaceutical and material science applications (Cao et al., 2012).

Future Directions

Imidazo[1,2-a]pyridines, including “3-Iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine”, have a wide range of applications in medicinal chemistry. They are recognized as a “drug prejudice” scaffold, indicating their potential for future drug development.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry, including significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Mode of Action

Imidazo[1,2-a]pyridine analogues are known to interact with their targets, leading to changes that result in their antituberculosis activity .

Biochemical Pathways

Imidazo[1,2-a]pyridine analogues are known to affect various biochemical pathways, leading to their observed medicinal effects .

Result of Action

Imidazo[1,2-a]pyridine analogues have been shown to exhibit significant activity against mdr-tb and xdr-tb .